Cas no 2411259-78-2 (ethyl 3-(N-cyclopropyl-6-fluoropyridine-2-sulfonamido)propanoate)

• Product Name: ethyl 3-(N-cyclopropyl-6-fluoropyridine-2-sulfonamido)propanoate
• CAS No: 2411259-78-2
• MF: C₁₃H₁₇FN₂O₄S
• MW: 316.348485708237
• CID: 5682566
• PubChem ID: 165843969
• Update Time: 2025-05-25

ethyl 3-(N-cyclopropyl-6-fluoropyridine-2-sulfonamido)propanoate Chemical and Physical Properties

Names and Identifiers

• EN300-26594029
• 2411259-78-2
• ethyl 3-(N-cyclopropyl-6-fluoropyridine-2-sulfonamido)propanoate
• Z3027211235

• Inchi： 1S/C13H17FN2O4S/c1-2-20-13(17)8-9-16(10-6-7-10)21(18,19)12-5-3-4-11(14)15-12/h3-5,10H,2,6-9H2,1H3
• InChI Key： NGYVPNOXQRVHLZ-UHFFFAOYSA-N
• SMILES： S(C1C=CC=C(N=1)F)(N(CCC(=O)OCC)C1CC1)(=O)=O

Computed Properties

• Exact Mass: 316.08930636g/mol
• Monoisotopic Mass: 316.08930636g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 21
• Rotatable Bond Count: 8
• Complexity: 461
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 85Ų

Additional information on ethyl 3-(N-cyclopropyl-6-fluoropyridine-2-sulfonamido)propanoate

Ethyl 3-(N-Cyclopropyl-6-Fluoropyridine-2-Sulfonamido)Propanoate: A Comprehensive Overview

Ethyl 3-(N-Cyclopropyl-6-fluoropyridine-2-sulfonamido)propanoate, identified by the CAS number 2411259-78-2, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound has garnered attention due to its unique structural features and potential applications in drug development. The molecule consists of a sulfonamide group attached to a fluorinated pyridine ring, which is further connected to a cyclopropyl group and an ethyl ester moiety. These structural elements contribute to its diverse chemical properties and reactivity.

The sulfonamide group, a key functional group in this compound, is known for its stability and ability to form strong hydrogen bonds. This feature makes it particularly useful in medicinal chemistry, where such groups are often employed to enhance the bioavailability and pharmacokinetic properties of drugs. Recent studies have highlighted the potential of sulfonamides as inhibitors of various enzymes, including kinases and proteases, which are critical targets in the treatment of diseases such as cancer and inflammatory disorders.

The fluorinated pyridine ring in ethyl 3-(N-cyclopropyl-6-fluoropyridine-2-sulfonamido)propanoate adds another layer of complexity to its structure. Fluorination is a common strategy in drug design to improve the lipophilicity and metabolic stability of compounds. The presence of fluorine atoms can also influence the electronic properties of the molecule, potentially enhancing its binding affinity to biological targets. Recent research has demonstrated that fluorinated aromatic compounds exhibit improved pharmacokinetic profiles compared to their non-fluorinated counterparts.

The cyclopropyl group attached to the sulfonamide nitrogen introduces steric hindrance and rigidity into the molecule. This can be advantageous in designing molecules with specific three-dimensional conformations required for binding to target proteins. Additionally, cyclopropane rings are known for their unique reactivity, which can be exploited in various synthetic transformations. Recent advancements in cyclopropane chemistry have opened new avenues for the synthesis of complex molecules with diverse biological activities.

Ethyl 3-(N-cyclopropyl-6-fluoropyridine-2-sulfonamido)propanoate's ethyl ester moiety plays a crucial role in its solubility and bioavailability. Ester groups are commonly used in drug delivery systems to improve the absorption and distribution of active pharmaceutical ingredients. Recent studies have focused on optimizing ester-based prodrugs to enhance their therapeutic efficacy while minimizing side effects.

From a synthetic perspective, ethyl 3-(N-cyclopropyl-6-fluoropyridine-2-sulfonamido)propanoate can be synthesized through a series of well-established organic reactions. The synthesis typically involves the preparation of the pyridine ring with appropriate substituents, followed by sulfonation and subsequent coupling reactions to introduce the cyclopropyl and ethyl ester groups. Recent innovations in catalytic methods and green chemistry have made these synthetic routes more efficient and environmentally friendly.

In terms of applications, ethyl 3-(N-cyclopropyl-6-fluoropyridine-2-sulfonamido)propanoate holds promise as a lead compound for drug discovery programs targeting various diseases. Its structural features make it an ideal candidate for exploring new therapeutic agents with improved efficacy and reduced toxicity. For instance, researchers have investigated similar sulfonamide-containing compounds as potential inhibitors of histone deacetylases (HDACs), which are implicated in epigenetic regulation and cancer progression.

Moreover, the compound's unique structure allows for further modification through chemical diversification strategies. By altering substituents on the pyridine ring or modifying the cyclopropyl group, chemists can generate a library of analogs with diverse biological activities. This approach is particularly valuable in high-throughput screening campaigns aimed at identifying novel drug candidates.

In conclusion, ethyl 3-(N-cyclopropyl-6-fluoropyridine-2-sulfonamido)propanoate represents a fascinating example of how structural complexity can be harnessed to create molecules with significant potential in medicinal chemistry. Its combination of functional groups offers multiple avenues for exploration, from improving pharmacokinetic properties to developing novel therapeutic agents. As research continues to uncover new insights into its properties and applications, this compound is poised to play an increasingly important role in advancing drug discovery efforts.